3-(4-Chloro-2-nitrophenylcarbamoyl)acrylic acid

• Molecular Formula: C10H7ClN2O5
• Molecular Weight: 270.62 g/mol
• IUPAC Name: (E)-4-(4-chloro-2-nitroanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H7ClN2O5/c11-6-1-2-7(8(5-6)13(17)18)12-9(14)3-4-10(15)16/h1-5H,(H,12,14)(H,15,16)/b4-3+
• InChI Key: FBZOUXLEZLYVKG-ONEGZZNKSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])NC(=O)/C=C/C(=O)O
• SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])NC(=O)C=CC(=O)O

Description

3-(4-Chloro-2-nitrophenylcarbamoyl)acrylic acid, also known as CNCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CNCA is an organic molecule that contains a nitro group, a chloro group, and a carboxylic acid group. It is an important intermediate in the synthesis of various organic compounds, and its unique chemical properties make it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of 3-(4-Chloro-2-nitrophenylcarbamoyl)acrylic acid is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various biological processes. For example, this compound has been shown to inhibit the activity of bacterial DNA gyrase, which is essential for bacterial cell division and replication. This inhibition leads to the death of the bacteria, making this compound a potent antibiotic.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antimicrobial, anti-inflammatory, and antioxidant properties, this compound has also been shown to have anti-cancer effects. It has been shown to inhibit the growth of various cancer cells, including breast cancer and lung cancer cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-(4-Chloro-2-nitrophenylcarbamoyl)acrylic acid in laboratory experiments is its relatively simple synthesis. It can be easily prepared using standard organic chemistry techniques, making it a valuable tool for researchers. Additionally, its unique chemical properties make it useful for a wide range of applications.
However, there are also limitations to using this compound in laboratory experiments. One limitation is its potential toxicity. This compound is a relatively toxic compound, and care must be taken when handling it. Additionally, its chemical properties may limit its solubility in certain solvents, which can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for research involving 3-(4-Chloro-2-nitrophenylcarbamoyl)acrylic acid. One area of research is in the development of new antibiotics. This compound has shown promising antimicrobial activity, and further research may lead to the development of new antibiotics that are effective against drug-resistant bacteria.
Another potential area of research is in the development of new anti-inflammatory and antioxidant therapies. This compound has shown promising effects in these areas, and further research may lead to the development of new treatments for inflammatory diseases and other conditions.
Overall, this compound is a valuable tool for scientific research, with many potential applications in various fields. Its unique chemical properties and potential therapeutic effects make it an important compound for further study.

Synthesis Methods

The synthesis of 3-(4-Chloro-2-nitrophenylcarbamoyl)acrylic acid involves the reaction of 4-chloro-2-nitroaniline with acryloyl chloride in the presence of a base catalyst. The reaction proceeds through nucleophilic substitution, resulting in the formation of this compound as a yellow solid. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting using standard organic chemistry techniques.

Scientific Research Applications

3-(4-Chloro-2-nitrophenylcarbamoyl)acrylic acid has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs and pharmaceuticals. This compound has been shown to have potent antimicrobial activity against a wide range of bacteria and fungi, making it a promising candidate for the development of new antibiotics.
In addition to its antimicrobial properties, this compound has also been shown to have anti-inflammatory and antioxidant effects. These properties make it a potential candidate for the treatment of various inflammatory diseases, such as arthritis and asthma.